molecular formula C6H8BrNS B8381396 2(2-Bromoethylthio)pyrrole

2(2-Bromoethylthio)pyrrole

Cat. No.: B8381396
M. Wt: 206.11 g/mol
InChI Key: FIUJAEWKPSGNOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(2-Bromoethylthio)pyrrole is a useful research compound. Its molecular formula is C6H8BrNS and its molecular weight is 206.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H8BrNS

Molecular Weight

206.11 g/mol

IUPAC Name

2-(2-bromoethylsulfanyl)-1H-pyrrole

InChI

InChI=1S/C6H8BrNS/c7-3-5-9-6-2-1-4-8-6/h1-2,4,8H,3,5H2

InChI Key

FIUJAEWKPSGNOF-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=C1)SCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 2-thiocyano-pyrrole (8.7 g, 0.07 m; J. Org. Chem., 22 (1957) 1500), 1,2-dibromoethane (155 ml) and methanol (140 ml) was ice-bath cooled in an oxygen-free atmosphere, and sodium methoxide (9.5 g, 0.17 m) added. The resultant highly-colored mixture was allowed to stir cold and then at ambient temperature overnight. The resultant mixture was distributed between ether and water (500 ml), the ether extracts washed, dried and concentrated to a residue which on chromatography on silica gel using a hexane and then 20% ethylacetate/hexane system as eluant yielded 2(2-bromoethylthio)pyrrole (4.6 g). This was dissolved in dry N,N-dimethylformamide (80 ml), covered with an oxygen-free atmosphere, ice-bath cooled, and reacted with sodium hydride (1.2 g of 60% dispersion in mineral oil). After stirring overnight at ambient temperatures the reaction mixture was partitioned between ether and water, the ether layer washed with water until the dimethylformamide was removed, dried and concentrated to 2,3-dihydropyrrolo(2,1-b)thiazole.
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
155 mL
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reactant
Reaction Step One
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140 mL
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solvent
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two
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sodium methoxide
Quantity
9.5 g
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reactant
Reaction Step Two
[Compound]
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resultant mixture
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0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four
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0 (± 1) mol
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solvent
Reaction Step Five

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